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Abstract
Collinone is a novel, recombinant angular polyketide antibiotic that emerged from the

heterologous expression of a putative rubromycin polyketide synthase (PKS) gene cluster from

Streptomyces collinus in the host strain Streptomyces coelicolor CH999.[1] This technical guide

provides a comprehensive overview of the discovery, origin, and biological properties of

Collinone, with a focus on the experimental methodologies employed in its isolation,

characterization, and initial bioactivity screening. All quantitative data is presented in structured

tables, and key experimental workflows are visualized using diagrams in the DOT language.

Discovery and Origin
Collinone was discovered as a product of genetic engineering, specifically through the

functional expression of large chromosomal DNA fragments from S. collinus in S. coelicolor

CH999, a host strain engineered for the heterologous production of polyketides.[1] This

process yielded several new metabolites not present in the original S. collinus cultures, with

Collinone being one of the most abundant.[1]

The biosynthesis of Collinone is attributed to a Type II polyketide synthase. These synthases

are multi-enzyme complexes that construct the carbon backbone of polyketides from simple

acyl-CoA precursors. The engineered nature of Collinone's production highlights the potential
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of combinatorial biosynthesis and heterologous expression in generating novel bioactive

compounds.

Experimental Workflow for Discovery
The discovery of Collinone involved a multi-step process beginning with the cloning of a large

DNA fragment from the producer organism and its subsequent expression in a suitable host,

followed by the isolation and characterization of the resulting metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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